diethyl 2-((1H-pyrazol-5-ylamino)methylene)malonate

• Molecular Formula: C11H15N3O4
• Molecular Weight: 253.25 g/mol
• IUPAC Name: diethyl 2-[(1H-pyrazol-5-ylamino)methylidene]propanedioate
• InChI: InChI=1S/C11H15N3O4/c1-3-17-10(15)8(11(16)18-4-2)7-12-9-5-6-13-14-9/h5-7H,3-4H2,1-2H3,(H2,12,13,14)
• InChI Key: BIRVIRDZCKIBDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CC=NN1)C(=O)OCC

Description

Diethyl 2-((1H-pyrazol-5-ylamino)methylene)malonate is a useful research compound. Its molecular formula is C11H15N3O4 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1H-pyrazol-5-amine 1 (2 g, 24.1 mmol) and diethyl 2-(ethoxymethylene)malonate (10.4 g, 48.2 mmol) was heated at 200° C. until the starting material was consumed completely. The reaction mixture was allowed to cool to room temperature and EtOH (10 mL) was added. A precipitate formed, which was removed by filtration, washed with EtOH and dried under vacuum to give diethyl 2-((1H-pyrazol-5-ylamino)methylene)malonate; 4.0 g (66%). 1H NMR (300 MHz, CDCl3) δ 10.95 (d, J=13.5 Hz, 1H), 8.60 (d, J=13.8 Hz, 1H), 7.52 (d, J=2.4 Hz, 1H), 6.08 (d, J=2.4 Hz, 1H), 4.30 (q, J=7.2 Hz, 2H), 4.22 (q, J=7.2 Hz, 2H), 1.36 (t, J=7.2 Hz, 3H), 1.31 (t, J=7.2 Hz, 3H).